2-[3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-[3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide is a pyridazinone derivative characterized by:
- A pyridazinone core (6-oxopyridazin-1(6H)-yl), a heterocyclic structure known for its role in enzyme inhibition and receptor modulation.
- A 4-chlorophenyl group attached to the pyridazinone ring, enhancing hydrophobic interactions with biological targets.
- An acetamide linker connected to a 2-(3,4-dimethoxyphenyl)ethyl side chain, contributing to solubility and binding specificity .
Its synthesis typically involves multi-step coupling reactions, with optimization for purity and yield using techniques like NMR and mass spectrometry .
Properties
Molecular Formula |
C22H22ClN3O4 |
|---|---|
Molecular Weight |
427.9 g/mol |
IUPAC Name |
2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide |
InChI |
InChI=1S/C22H22ClN3O4/c1-29-19-9-3-15(13-20(19)30-2)11-12-24-21(27)14-26-22(28)10-8-18(25-26)16-4-6-17(23)7-5-16/h3-10,13H,11-12,14H2,1-2H3,(H,24,27) |
InChI Key |
HNTXHDWHMYPZDI-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=C(C=C1)CCNC(=O)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Cl)OC |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-[3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide typically involves multiple steps:
Formation of the Pyridazinone Core: This step often involves the reaction of a hydrazine derivative with a diketone or a similar compound under acidic or basic conditions.
Substitution Reactions:
Acetamide Formation: The final step involves the reaction of the pyridazinone intermediate with 2-(3,4-dimethoxyphenyl)ethylamine under appropriate conditions to form the acetamide linkage.
Industrial Production Methods
Industrial production of this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of catalysts, controlled reaction environments, and purification techniques such as recrystallization or chromatography.
Chemical Reactions Analysis
Types of Reactions
2-[3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.
Reduction: Reduction reactions can be used to alter the oxidation state of the compound, potentially modifying its biological activity.
Substitution: Both nucleophilic and electrophilic substitution reactions can be performed on the aromatic rings and the pyridazinone core.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are often used.
Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (amines, thiols) are commonly employed.
Major Products
The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation might yield hydroxylated derivatives, while substitution reactions could introduce various functional groups onto the aromatic rings.
Scientific Research Applications
Chemistry: Used as a building block for the synthesis of more complex molecules.
Biology: Investigated for its potential as an enzyme inhibitor or receptor modulator.
Medicine: Explored for its potential therapeutic effects, such as anti-inflammatory or anticancer activities.
Industry: Utilized in the development of new materials or as a catalyst in various chemical processes.
Mechanism of Action
The mechanism of action of 2-[3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide involves its interaction with specific molecular targets. These targets could include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways.
Comparison with Similar Compounds
Table 1: Key Structural and Functional Differences Among Analogs
| Compound Name | Structural Features | Biological Activity | Unique Properties | References |
|---|---|---|---|---|
| Target Compound : 2-[3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide | Pyridazinone core, 4-chlorophenyl, 3,4-dimethoxyphenethyl side chain | Potential enzyme/receptor modulation (e.g., kinase inhibition) | Enhanced solubility and target selectivity due to dimethoxy groups | |
| 2-[3-(5-bromo-4-methoxyphenyl)-6-oxopyridazin-1(6H)-yl]-N-(pyridin-3-yl)acetamide | Bromine and methoxy substituents on phenyl | Anti-inflammatory effects | Bromine increases steric bulk, potentially improving binding affinity | |
| N-(4-chlorophenyl)-2-(3-(3,4-dimethoxyphenyl)-6-oxopyridazin-1(6H)-yl)acetamide | 3,4-dimethoxyphenyl instead of phenethyl chain | Not specified (likely kinase inhibition) | Simplified structure with reduced side chain flexibility | |
| 2-[3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl]-N-(1-methylindol-4-yl)acetamide | Indole moiety replacing dimethoxyphenethyl | Cytotoxicity against cancer cell lines | Indole group enables π-π stacking with DNA or proteins | |
| N-(3-chloro-4-fluorophenyl)-2-[3-(2-fluoro-4-methoxyphenyl)-6-oxo-pyridazin]acetamide | Fluorine substitutions on phenyl rings | Anti-inflammatory activity | Fluorine enhances metabolic stability and lipophilicity | |
| N-(2-chlorophenyl)-2-(3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl)acetamide | 2-chlorophenyl substitution | Varied pharmacological profile | Altered binding due to ortho-substitution steric effects |
Impact of Substituent Modifications
- Chlorophenyl vs. Fluorophenyl : Fluorine substitution (e.g., in N-(3-chloro-4-fluorophenyl)-2-[3-(2-fluoro-4-methoxyphenyl)-6-oxo-pyridazin]acetamide) improves metabolic stability compared to chlorine, which prioritizes hydrophobic interactions .
- Methoxy Groups : The 3,4-dimethoxyphenethyl chain in the target compound enhances solubility and may facilitate interactions with polar residues in binding pockets, unlike simpler methoxyphenyl analogs .
Pharmacokinetic and Pharmacodynamic Considerations
- The dimethoxyphenethyl group balances this via polar interactions .
- Metabolic Stability : Fluorinated analogs exhibit slower hepatic clearance due to resistance to oxidative metabolism, whereas chlorinated compounds may form reactive intermediates .
- Target Selectivity: The target compound’s dimethoxyphenethyl chain likely confers selectivity for specific kinases or receptors over off-target proteins, a property less pronounced in analogs with simpler substituents .
Biological Activity
The compound 2-[3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide is a synthetic organic molecule with potential therapeutic applications. Its unique structure, characterized by a pyridazinone core and various substituents, suggests it may exhibit significant biological activity, particularly in the field of medicinal chemistry.
Chemical Structure and Properties
- Molecular Formula : C22H24ClN3O3
- Molecular Weight : 423.89 g/mol
- CAS Number : 1219584-39-0
The compound features a pyridazinone ring , which is often associated with various biological activities, including kinase inhibition and neuroprotective effects. The presence of the 4-chlorophenyl and dimethoxyphenyl groups enhances its potential reactivity and interaction with biological targets.
The biological activity of this compound is hypothesized to involve:
- Enzyme Inhibition : The pyridazinone structure may allow the compound to inhibit specific enzymes, particularly kinases involved in cancer progression or neurodegenerative diseases.
- Receptor Modulation : Interaction with various receptors could modulate signaling pathways relevant to inflammation or cell survival.
In Vitro Studies
Recent studies have focused on the compound's ability to inhibit specific enzymes linked to disease processes. For instance, it has been suggested that compounds with similar structures exhibit activity against:
- Monoamine Oxidase B (MAO-B) : Inhibitors of MAO-B are of interest for treating neurodegenerative disorders such as Parkinson's disease. Compounds structurally related to the target compound have shown IC50 values in the low micromolar range against MAO-B, indicating potential for similar activity.
| Compound | IC50 (µM) | Target |
|---|---|---|
| Compound A | 8.19 | MAO-B |
| Compound B | 0.0051 | MAO-B |
These findings suggest that further investigation into the structure-activity relationship (SAR) of 2-[3-(4-chlorophenyl)-6-oxopyridazin-1(6H)-yl]-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide could yield promising results in terms of potency and selectivity.
Case Studies
- Neuroprotective Effects : A study exploring similar pyridazinone derivatives indicated significant neuroprotective effects in rodent models of neurodegeneration, suggesting that the target compound might also provide protective effects against oxidative stress and apoptosis in neuronal cells.
- Anticancer Activity : Preliminary screenings have indicated that compounds with a similar structural framework exhibit cytotoxic effects on various cancer cell lines. The mechanism is thought to involve apoptosis induction through caspase activation pathways.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
